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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Product: JNJ-DGAT2-A (Selective DGAT2 Inhibitor) Classification: Research Tool / Chemical

Probe Primary Application: Inhibition of Diacylglycerol O-Acyltransferase 2 (DGAT2) in

metabolic disease research (NASH, NAFLD, Lipid Metabolism).[1][2]

Executive Summary & Technical Specifications
JNJ-DGAT2-A is a potent, highly selective small-molecule inhibitor of DGAT2. Inconsistent

results with this compound are rarely due to batch failure but rather stem from the complex

biological redundancy between DGAT1 and DGAT2, or physicochemical mishandling of the

compound's lipophilicity.

This guide addresses the three most common support tickets we receive: incomplete inhibition

(compensation), shifting IC50 values (assay conditions), and compound precipitation.
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Parameter Value / Characteristic Notes

Molecular Weight 523.38 g/mol

IC50 (Enzymatic) 0.14 µM (140 nM)

Measured in Sf9 membranes

expressing human DGAT2.[1]

[2]

IC50 (Cellular) ~0.6 – 1.0 µM
Typical range in HepG2 TG

synthesis assays.

Selectivity >70-fold vs. DGAT1

Critical: Does not inhibit

DGAT1 at physiological

concentrations.

Solubility DMSO (up to 100 mM)
Insoluble in water. Must be

prediluted in DMSO.

Target Interaction Reversible
Competitive with respect to

acyl-CoA substrates.

Critical Troubleshooting: Biological Inconsistency
Issue: "I treated my cells with JNJ-DGAT2-A, but
Triglyceride (TG) levels didn't drop significantly."
Diagnosis:DGAT1 Compensation. This is the most frequent cause of "failed" experiments.

Mammalian cells possess two distinct enzymes for the final step of TG synthesis: DGAT1 and

DGAT2.[3][4] They function redundantly. When you selectively inhibit DGAT2 with JNJ-DGAT2-

A, DGAT1 can upregulate its activity or simply process the excess Diacylglycerol (DAG) and

Acyl-CoA, masking the effect of the inhibitor.

The Mechanism of Failure:

JNJ-DGAT2-A blocks DGAT2.[1][2][5]

Intracellular DAG and Fatty Acyl-CoA levels rise.

DGAT1 (which has high capacity but lower affinity) utilizes this substrate pool.
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Total TG synthesis remains relatively stable, though Lipid Droplet (LD) morphology may

change (DGAT2 is linked to large LD expansion; DGAT1 to small LD formation).

Corrective Protocol:

Validation Step: You must determine the relative contribution of DGAT1 vs. DGAT2 in your

specific cell line.

The "Dual-Block" Control: Run a parallel arm co-treating cells with JNJ-DGAT2-A AND a

selective DGAT1 inhibitor (e.g., T863 or A-922500).

Result A: If Dual Block >>> JNJ-DGAT2-A alone, your cells have high DGAT1 activity.

Result B: If Dual Block ≈ JNJ-DGAT2-A alone, your cells are DGAT2-dependent (rare in

wild-type hepatocytes).

Substrate Selection: Use specific substrates. DGAT2 preferentially incorporates

endogenously synthesized fatty acids (De Novo Lipogenesis), while DGAT1 prefers

exogenously added fatty acids.

Tip: Use 13C-labeled glycerol (tracks backbone incorporation) rather than just labeled

oleate to better segregate DNL-derived TG synthesis.
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Figure 1: The DGAT Compensation Loop. Blocking DGAT2 shunts substrates toward DGAT1,

maintaining TG synthesis unless DGAT1 is also inhibited.

Critical Troubleshooting: Assay Conditions
Issue: "My IC50 fluctuates between 0.5 µM and 5.0 µM in
different runs."
Diagnosis:BSA/Protein Binding Artifacts. JNJ-DGAT2-A is highly lipophilic (LogP > 3). In cell-

based assays, you likely use Fatty Acid-Free BSA to deliver Oleate or Palmitate. The inhibitor

will partition into the hydrophobic pockets of BSA, reducing the free concentration available to

inhibit the enzyme.

Corrective Protocol:

Standardize BSA: Always use the exact same molar ratio of Fatty Acid:BSA (typically 2:1 or

4:1).

Serum Consideration: If moving from 10% FBS (High protein) to 1% FBS or serum-free

media, your apparent IC50 will drop (potency "increases") because less drug is sequestered

by serum albumin.

Rule: You cannot directly compare IC50 values between Serum-Free and 10% FBS

conditions.

Plasticware: Use low-binding plates or glass-coated plates if possible. Lipophilic compounds

stick to standard polystyrene, effectively lowering the dose.

FAQ & Experimental Protocols
Q: How do I prepare the stock solution to avoid
precipitation?
A: Do not dissolve directly in aqueous buffer.

Dissolve powder in 100% DMSO to create a 10 mM or 50 mM Stock. Vortex until clear.

Store aliquots at -80°C (stable for 6 months).
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For Cell Treatment: Perform a serial dilution in DMSO first (e.g., 1000x the final

concentration).

Spike the DMSO concentrate into the media while vortexing the media rapidly. Ensure final

DMSO concentration is <0.5% (0.1% is ideal) to avoid solvent toxicity masking the metabolic

effects.

Q: Which cell line should I use?
A:

HepG2: Expresses both DGAT1 and DGAT2. Good for general DNL studies. Requires high

substrate load (Oleate) to drive TG synthesis.

McArdle-RH7777: High VLDL secretion rates; useful for studying the link between DGAT2

and VLDL assembly.

Huh7: Similar to HepG2 but often lower basal TG.

Protocol: Cellular Triglyceride Synthesis Assay (HepG2)
[1][8]
This protocol minimizes variability by standardizing the substrate loading phase.

Materials:

HepG2 cells (80% confluence).[6]

Substrate Complex: 400 µM Oleate conjugated to BSA (4:1 molar ratio).

Tracer: [14C]-Oleic acid or [13C]-Glycerol.

Inhibitor: JNJ-DGAT2-A (Stock in DMSO).

Workflow:

Pre-incubation (1 hr): Treat cells with JNJ-DGAT2-A in serum-free media. This allows the

drug to equilibrate across membranes before the metabolic flux begins.
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Pulse (4 hrs): Add the Substrate Complex + Tracer + JNJ-DGAT2-A (maintain concentration).

Why? Adding inhibitor after substrate leads to high background because pre-existing

DGAT2 activity has already synthesized TG.

Wash: Ice-cold PBS x3 (stops reaction and removes surface radiolabel).

Extraction: Lipid extraction (Hexane:Isopropanol 3:2).

Analysis: TLC (Thin Layer Chromatography) to separate TG from Phospholipids, or Mass

Spec for 13C.

Troubleshooting Flowchart
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Figure 2: Decision tree for isolating the source of assay failure.

References & Authority
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Relevance: Establishes the metabolic linkage of DGAT2 and validates inhibitor usage in

metabolic flux studies.

Qi, J. et al. (2012). "The use of stable isotope-labeled glycerol and oleic acid to differentiate

the hepatic functions of DGAT1 and -2." Journal of Lipid Research, 53(6), 1106-1116.

Relevance: The definitive protocol for distinguishing DGAT1 vs. DGAT2 activity using

isotopic tracers; essential for validating JNJ-DGAT2-A selectivity.

MedChemExpress / Tocris Bioscience Product Data. "JNJ-DGAT2-A Biological Activity and

Solubility."

Relevance: Source of physicochemical data (IC50 = 0.14 µM, Solubility limits).

Disclaimer: JNJ-DGAT2-A is intended for laboratory research use only and is not approved for

diagnostic or therapeutic use in humans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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